8-Chlorocaffeine
8-Chlorocaffeine
Brand Name:
Vulcanchem
CAS No.:
4921-49-7
VCID:
VC21104974
InChI:
InChI=1S/C8H9ClN4O2/c1-11-4-5(10-7(11)9)12(2)8(15)13(3)6(4)14/h1-3H3
SMILES:
CN1C2=C(N=C1Cl)N(C(=O)N(C2=O)C)C
Molecular Formula:
C8H9ClN4O2
Molecular Weight:
228.63 g/mol
8-Chlorocaffeine
CAS No.: 4921-49-7
Cat. No.: VC21104974
Molecular Formula: C8H9ClN4O2
Molecular Weight: 228.63 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 4921-49-7 |
|---|---|
| Molecular Formula | C8H9ClN4O2 |
| Molecular Weight | 228.63 g/mol |
| IUPAC Name | 8-chloro-1,3,7-trimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C8H9ClN4O2/c1-11-4-5(10-7(11)9)12(2)8(15)13(3)6(4)14/h1-3H3 |
| Standard InChI Key | HGKPGBJNNATDRR-UHFFFAOYSA-N |
| SMILES | CN1C2=C(N=C1Cl)N(C(=O)N(C2=O)C)C |
| Canonical SMILES | CN1C2=C(N=C1Cl)N(C(=O)N(C2=O)C)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator